Cas no 79133-90-7 (1,4,8,11-Tetraazacyclotetradecane-1-acetonitrile, 4,8,11-trimethyl-)
79133-90-7 structure
Product Name:1,4,8,11-Tetraazacyclotetradecane-1-acetonitrile, 4,8,11-trimethyl-
CAS No:79133-90-7
MF:C15H31N5
MW:281.440142869949
CID:533309
PubChem ID:12695778
Update Time:2025-04-19
1,4,8,11-Tetraazacyclotetradecane-1-acetonitrile, 4,8,11-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,8,11-Tetraazacyclotetradecane-1-acetonitrile, 4,8,11-trimethyl-
- 2-(4,8,11-trimethyl-1,4,8,11-tetrazacyclotetradec-1-yl)acetonitrile
- DTXSID40507169
- AKOS016035636
- (4,8,11-Trimethyl-1,4,8,11-tetraazacyclotetradecan-1-yl)acetonitrile
- 79133-90-7
-
- Inchi: 1S/C15H31N5/c1-17-7-4-8-19(3)14-15-20(11-6-16)10-5-9-18(2)13-12-17/h4-5,7-15H2,1-3H3
- InChI Key: CKMPWIMUENUTLR-UHFFFAOYSA-N
- SMILES: N1(CC#N)CCN(C)CCCN(C)CCN(C)CCC1
Computed Properties
- Exact Mass: 281.25794601g/mol
- Monoisotopic Mass: 281.25794601g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 36.8Ų
1,4,8,11-Tetraazacyclotetradecane-1-acetonitrile, 4,8,11-trimethyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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